Cas no 53214-16-7 (1-Octadecanamine, N-octadecyl-, benzoate)

• Product Name: 1-Octadecanamine, N-octadecyl-, benzoate
• CAS No: 53214-16-7
• MF: C₄₃H₈₁NO₂
• MW: 644.108753919601
• CID: 357783
• PubChem ID: 71365307
• Update Time: 2025-04-19

1-Octadecanamine, N-octadecyl-, benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanamine, N-octadecyl-, benzoate
• benzoic acid,N-octadecyloctadecan-1-amine
• Benzoic acid--N-octadecyloctadecan-1-amine (1/1)
• DTXSID30788728
• 53214-16-7

• Inchi： 1S/C36H75N.C7H6O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;8-7(9)6-4-2-1-3-5-6/h37H,3-36H2,1-2H3;1-5H,(H,8,9)
• InChI Key： CAWNVOFRKRZJJE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)=O.N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 643.62713
• Monoisotopic Mass: 643.62673083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 35
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33